Cas no 1379245-86-9 (2-Chloro-1-(5-methylpyridin-2-yl)ethan-1-one)

• Product Name: 2-Chloro-1-(5-methylpyridin-2-yl)ethan-1-one
• CAS No: 1379245-86-9
• MF: C₈H₈ClNO
• MW: 169.608221054077
• MDL: MFCD18909254
• CID: 4781811
• PubChem ID: 129914191
• Update Time: 2023-08-17

2-Chloro-1-(5-methylpyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(5-methylpyridin-2-yl)ethan-1-one

• MDL： MFCD18909254
• Inchi： 1S/C8H8ClNO/c1-6-2-3-7(10-5-6)8(11)4-9/h2-3,5H,4H2,1H3
• InChI Key： MXOAQIFQVQQONR-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(C)=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• XLogP3: 1.9
• Topological Polar Surface Area: 30